Cas no 69164-69-8 (Prednisolone Caproate)

• Product Name: Prednisolone Caproate
• CAS No: 69164-69-8
• MF: C₂₇H₃₈O₆
• MW: 458.587028980255
• CID: 504317
• PubChem ID: 155202
• Update Time: 2025-06-12

Prednisolone Caproate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexyl)oxy]-, (11b)-
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate
• 11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-hexanoate
• Prednisolone Caproat
• Prednisolone Caproate
• Q27237066
• PREGNA-1,4-DIENE-3,20-DIONE, 11.BETA.,17,21-TRIHYDROXY-, 21-HEXANOATE
• EINECS 273-898-7
• prednisolone hexanoate
• 69164-69-8
• UNII-0PA7CJ4RFB
• 11.BETA.,17,21-TRIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE 21-HEXANOATE
• DTXSID301024448
• 0PA7CJ4RFB
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17-DIHYDROXY-21-((1-OXOHEXYL)OXY)-, (11.BETA.)-
• PREDNISOLONE-21 HEXANOATE
• PREDNISOLONE CAPROATE [WHO-DD]
• NS00063361
• DNSAKUGJOSFARZ-FOMYWIRZSA-N

• Inchi： 1S/C27H38O6/c1-4-5-6-7-23(31)33-16-22(30)27(32)13-11-20-19-9-8-17-14-18(28)10-12-25(17,2)24(19)21(29)15-26(20,27)3/h10,12,14,19-21,24,29,32H,4-9,11,13,15-16H2,1-3H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1
• InChI Key： DNSAKUGJOSFARZ-FOMYWIRZSA-N
• SMILES： O[C@]1(C(COC(CCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 458.26683893g/mol
• Monoisotopic Mass: 458.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Additional information on Prednisolone Caproate

Comprehensive Overview of Prednisolone Caproate (CAS No. 69164-69-8): Properties, Applications, and Industry Insights

Prednisolone Caproate (CAS No. 69164-69-8) is a synthetic glucocorticoid ester derived from prednisolone, a well-known anti-inflammatory and immunosuppressive agent. This compound is widely utilized in pharmaceutical formulations due to its prolonged activity and enhanced lipid solubility, which improves tissue penetration. The caproate ester modification extends the drug's half-life, making it a preferred choice for conditions requiring sustained therapeutic effects. Researchers and clinicians often search for "Prednisolone Caproate uses," "CAS 69164-69-8 solubility," or "glucocorticoid esters in dermatology," reflecting its relevance in both medical and scientific communities.

In recent years, the demand for topical corticosteroids like Prednisolone Caproate has surged, driven by rising cases of chronic skin disorders such as eczema and psoriasis. A trending topic in dermatology is the "role of esterified steroids in targeted therapy," where this compound's ability to minimize systemic side effects while maximizing local efficacy is highlighted. Additionally, its chemical stability (often queried as "69164-69-8 stability data") makes it suitable for inclusion in creams, ointments, and other dosage forms. The compound's molecular weight (476.6 g/mol) and partition coefficient (LogP) are frequently searched parameters, underscoring its pharmacokinetic importance.

From a manufacturing perspective, Prednisolone Caproate synthesis involves esterification of prednisolone with caproic acid, a process optimized for high yield and purity. Industry professionals often inquire about "GMP-compliant production of 69164-69-8" or "analytical methods for Prednisolone Caproate," emphasizing the need for stringent quality control. Regulatory databases classify it under non-hazardous substances, aligning with global safety standards. Its spectral data (IR, NMR) and chromatographic profiles are critical for identity verification, a topic frequently discussed in pharmacopeial forums.

Emerging applications of Prednisolone Caproate include veterinary medicine, where its anti-inflammatory properties address conditions like allergic dermatitis in animals. Searches for "veterinary glucocorticoid formulations" or "69164-69-8 in pet care" have grown significantly, reflecting cross-disciplinary interest. Furthermore, advancements in transdermal drug delivery systems have renewed attention on this compound, particularly for its compatibility with penetration enhancers. Environmental impact studies (e.g., "biodegradability of steroid esters") also feature in contemporary research, addressing ecological concerns.

In conclusion, Prednisolone Caproate (CAS No. 69164-69-8) remains a cornerstone in glucocorticoid therapy, balancing efficacy with safety. Its versatility across human and veterinary medicine, coupled with ongoing innovations in formulation technology, ensures its continued relevance. For researchers exploring "structure-activity relationships of corticosteroid esters" or formulators optimizing "controlled-release topical products," this compound offers a robust framework for development. Future trends may focus on green chemistry approaches in its synthesis, aligning with sustainable pharmaceutical practices.